Cas no 280573-47-9 (Ethanone,1-[2-(4-fluorophenyl)-3-pyridinyl]-)

• Product Name: Ethanone,1-[2-(4-fluorophenyl)-3-pyridinyl]-
• CAS No: 280573-47-9
• MF: C₁₃H₁₀FNO
• MW: 215.223006725311
• CID: 248278
• PubChem ID: 53407723
• Update Time: 2025-06-09

Ethanone,1-[2-(4-fluorophenyl)-3-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[2-(4-fluorophenyl)-3-pyridinyl]-
• 1-[2-(4-fluorophenyl)pyridin-3-yl]ethanone
• 3-Acetyl-2-(4-fluorophenyl)pyridine
• 1-(2-(4-FLUOROPHENYL)PYRIDIN-3-YL)ETHANONE
• 1-[2-(4-fluorophenyl)-3-pyridinyl]ethanone
• 3-ACETYL-2-(4-FLUOROPHENYL)-PYRIDINE
• AB18172
• AG-E-89739
• CTK4G0734
• KB-234472
• 280573-47-9
• 1-[2-(4-fluorophenyl)pyridin-3-yl]ethan-1-one
• DTXSID80696006
• AKOS024260419
• FT-0737311
• A819307
• DB-067872

• Inchi： 1S/C13H10FNO/c1-9(16)12-3-2-8-15-13(12)10-4-6-11(14)7-5-10/h2-8H,1H3
• InChI Key： HAZXYMHTMRXXTO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(C(C)=O)=CC=CN=1

Computed Properties

• Exact Mass: 215.07500
• Monoisotopic Mass: 215.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 3.09030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Ethanone,1-[2-(4-fluorophenyl)-3-pyridinyl]-

Ethanone, 1-[2-(4-Fluorophenyl)-3-pyridinyl]- (CAS No. 280573-47-9): A Comprehensive Overview

Ethanone, 1-[2-(4-fluorophenyl)-3-pyridinyl]- (CAS No. 280573-47-9) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential therapeutic applications. This compound, also known as 1-[2-(4-fluorophenyl)-3-pyridinyl]ethanone, belongs to the class of pyridine derivatives and is characterized by its aromatic fluorinated substituent and ketone functional group. The compound's molecular formula is C₁₅H₁₂FN₂O, and it has a molecular weight of approximately 261.26 g/mol.

The synthesis of Ethanone, 1-[2-(4-fluorophenyl)-3-pyridinyl]- typically involves multi-step reactions, including the formation of the pyridine ring and the introduction of the fluorinated phenyl group. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, which has contributed to its increased availability for research purposes.

In terms of its physical properties, Ethanone, 1-[2-(4-fluorophenyl)-3-pyridinyl]- is a solid at room temperature with a melting point ranging from 95 to 97°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental protocols in both in vitro and in vivo studies.

The biological activity of Ethanone, 1-[2-(4-fluorophenyl)-3-pyridinyl]- has been extensively studied in recent years. One of the most notable areas of research is its potential as a selective inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can inhibit the activity of certain kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. This property makes it a promising candidate for the development of targeted therapies for conditions such as cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, Ethanone, 1-[2-(4-fluorophenyl)-3-pyridinyl]- has also been investigated for its potential as an anti-inflammatory agent. Research has demonstrated that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in both cell cultures and animal models. These findings suggest that the compound may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Clinical trials involving Ethanone, 1-[2-(4-fluorophenyl)-3-pyridinyl]- are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These encouraging findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

Beyond its therapeutic applications, Ethanone, 1-[2-(4-fluorophenyl)-3-pyridinyl]- has also found use in other areas of scientific research. For example, it has been employed as a tool compound in biochemical assays to study enzyme kinetics and protein-protein interactions. Its ability to selectively modulate specific biological pathways makes it a valuable reagent for researchers working in fields such as pharmacology, biochemistry, and cell biology.

In conclusion, Ethanone, 1-[2-(4-fluorophenyl)-3-pyridinyl]- (CAS No. 280573-47-9) is a versatile compound with a wide range of potential applications in both research and clinical settings. Its unique chemical structure and biological properties make it an important molecule for further investigation and development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly significant role in advancing our understanding of various diseases and developing new treatments.